Ethyladipoylazolamide
Overview
Description
Ethyladipoylazolamide (EAA) is a compound that has gained attention in the scientific community due to its potential applications in the field of medicine. EAA belongs to the class of carbonic anhydrase inhibitors (CAIs) and has been found to have significant effects on various biochemical and physiological processes. In
Scientific Research Applications
Pharmacokinetics and Carbonic Anhydrase Inhibition : A study focused on a series of biscarbonylamides, including ethyladipoylazolamide, for their potential as ocular hypotensive carbonic anhydrase inhibitors. The research explored the pharmacokinetics and the intraocular pressure effects of these compounds, highlighting their potential in ocular applications (Sharir, Pierce, Chen, & Zimmerman, 1994).
Role in Preadipocyte Differentiation : Another study investigated the role of collagens in preadipose cell differentiation, using ethyl-3,4-dihydroxybenzoate as a collagen synthesis inhibitor. This research provides context on the importance of collagen synthesis in cellular differentiation, which could be relevant when considering the broader effects of compounds like ethyladipoylazolamide in similar cellular processes (Ibrahimi, Bonino, Bardon, Ailhaud, & Dani, 1992).
Impact on Adipocyte Differentiation : A study on the effects of 6-ethoxyzolamide, a carbonic anhydrase inhibitor related to ethyladipoylazolamide, examined its impact on the differentiation of mouse preadipocyte cell lines. This research could offer insights into how similar compounds might influence cellular differentiation and metabolic processes (Takahata, Kumano, Ookawa, Hayakari, Kakizaki, & Tsuchida, 2004).
properties
IUPAC Name |
ethyl 6-oxo-6-[(5-sulfamoyl-1,3,4-thiadiazol-2-yl)amino]hexanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O5S2/c1-2-19-8(16)6-4-3-5-7(15)12-9-13-14-10(20-9)21(11,17)18/h2-6H2,1H3,(H2,11,17,18)(H,12,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZVBGAZAIOIMDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCC(=O)NC1=NN=C(S1)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O5S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90160465 | |
Record name | Ethyladipoylazolamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90160465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyladipoylazolamide | |
CAS RN |
138080-11-2 | |
Record name | Ethyladipoylazolamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0138080112 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyladipoylazolamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90160465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.